Cas no 923010-12-2 (ethyl 5,5-dimethyl-2-oxopyrrolidine-3-carboxylate)

• Product Name: ethyl 5,5-dimethyl-2-oxopyrrolidine-3-carboxylate
• CAS No: 923010-12-2
• MF: C₉H₁₅NO₃
• MW: 185.22
• CID: 5113531
• PubChem ID: 59373378
• Update Time: 2026-03-03

ethyl 5,5-dimethyl-2-oxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 5,5-dimethyl-2-oxo-, ethyl ester
• ethyl 5,5-dimethyl-2-oxopyrrolidine-3-carboxylate
• F89892
• SCHEMBL3496501
• 923010-12-2
• Ethyl 5,5-dimethyl-2-oxo-3-pyrrolidinecarboxylate
• DB-430265

• Inchi： 1S/C9H15NO3/c1-4-13-8(12)6-5-9(2,3)10-7(6)11/h6H,4-5H2,1-3H3,(H,10,11)
• InChI Key： CZIXMLMQXDVWSF-UHFFFAOYSA-N
• SMILES： N1C(C)(C)CC(C(OCC)=O)C1=O

Computed Properties

• Exact Mass: 185.10519334g/mol
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Oxoprolines

Additional information on ethyl 5,5-dimethyl-2-oxopyrrolidine-3-carboxylate

Introduction to Ethyl 5,5-dimethyl-2-oxopyrrolidine-3-carboxylate (CAS No. 923010-12-2)

Ethyl 5,5-dimethyl-2-oxopyrrolidine-3-carboxylate, with the chemical identifier CAS No. 923010-12-2, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of pyrrolidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly its 5,5-dimethyl substitution pattern and the presence of an ester group at the 3-position, contribute to its unique reactivity and functionality.

The synthesis of ethyl 5,5-dimethyl-2-oxopyrrolidine-3-carboxylate involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. The process typically begins with the formation of the pyrrolidine core through cyclization reactions, followed by functional group manipulations to introduce the ester moiety and the dimethyl groups. Advanced techniques such as catalytic hydrogenation and nucleophilic substitution have been employed to achieve high yields and purity, underscoring the importance of precision in synthetic chemistry.

In recent years, there has been a growing interest in pyrrolidine derivatives due to their role as key intermediates in the synthesis of bioactive molecules. Specifically, compounds with similar structural motifs have been investigated for their potential as kinase inhibitors, which are crucial in targeting various forms of cancer and inflammatory diseases. The 5,5-dimethyl substituents in ethyl 5,5-dimethyl-2-oxopyrrolidine-3-carboxylate are particularly noteworthy, as they can influence both the electronic properties and steric environment of the molecule, thereby modulating its biological activity.

The ester group at the 3-position of this compound is another critical feature that contributes to its utility in pharmaceutical applications. Ester functionalities are well-known for their ability to enhance solubility and metabolic stability, making them favorable for drug development. Furthermore, the pyrrolidine ring itself is a common scaffold in many pharmacologically active agents, including antiviral and antibacterial compounds. This structural motif has been extensively studied for its ability to interact with biological targets such as enzymes and receptors.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of small molecules like ethyl 5,5-dimethyl-2-oxopyrrolidine-3-carboxylate. Molecular docking studies have shown that this compound can bind effectively to various protein targets, suggesting its potential as a lead compound in drug discovery programs. Additionally, spectroscopic techniques such as NMR and mass spectrometry have been instrumental in elucidating its structure and dynamics.

The pharmaceutical industry has been particularly keen on exploring novel derivatives of pyrrolidine due to their broad spectrum of biological activities. For instance, some pyrrolidine-based compounds have demonstrated promising results in preclinical trials for treating neurological disorders such as Alzheimer's disease. The unique structural features of ethyl 5,5-dimethyl-2-oxopyrrolidine-3-carboxylate, including its ability to undergo selective functionalization, make it a valuable building block for designing new therapeutic agents.

In conclusion, ethyl 5,5-dimethyl-2-oxopyrrolidine-3-carboxylate (CAS No. 923010-12-2) represents a significant advancement in pharmaceutical chemistry. Its synthesis showcases the ingenuity of modern synthetic methods, while its structural features offer a rich foundation for further exploration in drug development. As research continues to uncover new biological activities and applications for pyrrolidine derivatives, compounds like this one are poised to play a pivotal role in addressing some of today's most pressing medical challenges.